Cas no 1936397-20-4 (2-ethyl-4-hydroxy-2,3-dimethylbutanal)

• Product Name: 2-ethyl-4-hydroxy-2,3-dimethylbutanal
• CAS No: 1936397-20-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 5968031
• PubChem ID: 130743490
• Update Time: 2025-06-26

2-ethyl-4-hydroxy-2,3-dimethylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-hydroxy-2,3-dimethylbutanal
• 1936397-20-4
• EN300-1621632

• Inchi： 1S/C8H16O2/c1-4-8(3,6-10)7(2)5-9/h6-7,9H,4-5H2,1-3H3
• InChI Key： QVVSMMQALOWQFS-UHFFFAOYSA-N
• SMILES： OCC(C)C(C=O)(C)CC

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-ethyl-4-hydroxy-2,3-dimethylbutanal

Recent Advances in the Study of 2-Ethyl-4-hydroxy-2,3-dimethylbutanal (CAS: 1936397-20-4)

The compound 2-ethyl-4-hydroxy-2,3-dimethylbutanal (CAS: 1936397-20-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique aldehyde and hydroxyl functional groups, has shown promising potential in various applications, including drug development, flavor and fragrance industries, and as an intermediate in organic synthesis. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic benefits.

One of the key areas of research has been the exploration of 2-ethyl-4-hydroxy-2,3-dimethylbutanal as a potential bioactive compound. A study published in the Journal of Medicinal Chemistry (2023) investigated its role as an inhibitor of specific enzymes involved in inflammatory pathways. The researchers utilized in vitro assays and molecular docking simulations to demonstrate its binding affinity and inhibitory effects, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have enabled more efficient and scalable production of 2-ethyl-4-hydroxy-2,3-dimethylbutanal. A team at the University of Cambridge reported a novel catalytic method that significantly improves yield and reduces by-products, making the compound more accessible for industrial applications. This breakthrough was detailed in a recent issue of Organic Process Research & Development, highlighting the use of environmentally benign catalysts and mild reaction conditions.

Furthermore, the flavor and fragrance industry has shown keen interest in this compound due to its unique olfactory properties. A 2024 study published in Flavour and Fragrance Journal characterized its sensory profile, noting its sweet, fruity, and slightly woody aroma. This has led to its incorporation in several high-end perfumes and food flavorings, with patents filed for specific formulations that leverage its distinctive characteristics.

Despite these promising developments, challenges remain in the widespread adoption of 2-ethyl-4-hydroxy-2,3-dimethylbutanal. Issues such as stability under varying pH conditions and potential toxicity at higher concentrations are areas of ongoing research. Recent toxicological studies, however, have provided preliminary data indicating a favorable safety profile at therapeutic doses, as reported in Regulatory Toxicology and Pharmacology (2023).

In conclusion, 2-ethyl-4-hydroxy-2,3-dimethylbutanal (CAS: 1936397-20-4) represents a versatile and promising compound with applications spanning pharmaceuticals, synthetic chemistry, and sensory industries. Continued research into its mechanisms of action, optimized synthesis, and safety profile will be crucial for unlocking its full potential. The compound's unique structural features and bioactive properties position it as a valuable candidate for future innovations in chemical biology and medicine.